Cas no 1261896-15-4 (2-(2-Carboxythiophene-4-yl)phenol)

• Product Name: 2-(2-Carboxythiophene-4-yl)phenol
• CAS No: 1261896-15-4
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• MDL: MFCD18312887
• CID: 1037530
• PubChem ID: 53218599
• Update Time: 2025-10-05

2-(2-Carboxythiophene-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyphenyl)thiophene-2-carboxylic acid
• 2-(2-CARBOXYTHIOPHENE-4-YL)PHENOL
• ACMC-209b3d
• AK106617
• ANW-18647
• CTK8A9671
• KB-237603
• MolPort-015-145-554
• 2-Thiophenecarboxylic acid, 4-(2-hydroxyphenyl)-
• AKOS015898682
• DTXSID00683519
• DB-348553
• 4-(2-Hydroxyphenyl)thiophene-2-carboxylicacid
• BS-20136
• MFCD18312887
• 1261896-15-4
• 2-(2-Carboxythiophene-4-yl)phenol

• MDL： MFCD18312887
• Inchi： 1S/C11H8O3S/c12-9-4-2-1-3-8(9)7-5-10(11(13)14)15-6-7/h1-6,12H,(H,13,14)
• InChI Key： NAEFBFBTJJDWFC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 220.01900
• Monoisotopic Mass: 220.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 400.0±32.0 °C at 760 mmHg
• Flash Point: 195.7±25.1 °C
• PSA: 85.77000
• LogP: 2.81890
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(2-Carboxythiophene-4-yl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Carboxythiophene-4-yl)phenol

Comprehensive Analysis of 2-(2-Carboxythiophene-4-yl)phenol (CAS No. 1261896-15-4): Properties, Applications, and Industry Trends

2-(2-Carboxythiophene-4-yl)phenol (CAS No. 1261896-15-4) is a specialized organic compound gaining traction in pharmaceutical and material science research. This thiophene-carboxylic acid derivative features a unique molecular structure combining a phenol group with a carboxyl-functionalized thiophene ring, making it valuable for drug intermediate synthesis and functional material development. Recent literature indicates growing interest in such heterocyclic building blocks for their electronic properties and biocompatibility.

The compound's dual functional groups enable diverse chemical modifications, particularly in designing small molecule inhibitors and OLED materials. Industry reports show increased searches for "thiophene derivatives in medicinal chemistry" and "phenol-containing synthons," reflecting its relevance in targeted drug discovery. Analytical studies confirm its stability under standard conditions, with characteristic IR peaks at 1680 cm^-1 (C=O stretch) and 3200-3400 cm^-1 (O-H stretch), important for quality control protocols.

Emerging applications leverage its electron-rich aromatic system for organic semiconductors, aligning with the global push toward flexible electronics. Patent databases reveal its use in photovoltaic materials, where the thiophene-phenol conjugation enhances light absorption. Environmental considerations drive interest in its biodegradation pathways, with computational models predicting moderate environmental persistence (t_1/2 ~30 days in aqueous systems).

Manufacturing processes typically employ Pd-catalyzed cross-coupling between 4-bromothiophene-2-carboxylic acid and 2-hydroxyphenylboronic acid, achieving yields >75% after optimization. Regulatory databases confirm its non-hazardous classification under standard handling conditions, though proper laboratory safety measures are recommended when working with powdered forms.

Recent advancements in continuous flow chemistry have improved the scalability of such specialty chemicals, addressing industry demands for high-purity intermediates. Market analysts note growing procurement inquiries from contract research organizations (CROs) and academic institutions, particularly for structure-activity relationship studies in anticancer and antimicrobial research.

Technical specifications typically include: purity ≥98% (HPLC), melting point 210-213°C, and solubility in DMSO (>50 mg/mL). Storage recommendations emphasize protection from light at -20°C for long-term stability. Analytical characterization data (including ¹H/¹³C NMR and HRMS spectra) are increasingly available through chemical data repositories, facilitating research reproducibility.

The compound's structure-property relationships are being explored through computational chemistry approaches, with particular focus on its HOMO-LUMO energy gap (calculated at ~3.8 eV) for optoelectronic applications. These developments coincide with rising Google Trends interest in "sustainable organic electronics" and "green chemistry solutions," positioning 1261896-15-4 as a compound of growing interdisciplinary importance.